Cas no 77928-77-9 (Butanediamide, 2-methyl-)

• Product Name: Butanediamide, 2-methyl-
• CAS No: 77928-77-9
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 535269
• PubChem ID: 12951491
• Update Time: 2025-04-19

Butanediamide, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanediamide, 2-methyl-
• 2-methylbutanediamide
• methyl succinamide
• BYHGDHZGPMCBIO-UHFFFAOYSA-N
• 77928-77-9
• SCHEMBL3052834
• DTXSID90513770
• AKOS006288512

• Inchi： 1S/C5H10N2O2/c1-3(5(7)9)2-4(6)8/h3H,2H2,1H3,(H2,6,8)(H2,7,9)
• InChI Key： BYHGDHZGPMCBIO-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC(N)=O)N

Computed Properties

• Exact Mass: 130.0743
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.18